Cas no 845617-58-5 (1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine)

• Product Name: 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine
• CAS No: 845617-58-5
• MF: C₁₂H₁₇FN₂O₂S
• MW: 272.338985204697
• CID: 4717396
• Update Time: 2025-05-20

1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(ethylsulphonyl)-2-fluorophenyl]piperazine
• 1-[(4-Ethylsulfonyl-2-fluoro)phenyl]piperazine
• ZGXFBHQTAPXKIK-UHFFFAOYSA-N
• PC7466
• BB 0259831
• 1-[4-(ethanesulfonyl)-2-fluorophenyl]piperazine
• 1-(4-Ethanesulfonyl-2-fluoro-phenyl)-piperazine
• 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine

• Inchi： 1S/C12H17FN2O2S/c1-2-18(16,17)10-3-4-12(11(13)9-10)15-7-5-14-6-8-15/h3-4,9,14H,2,5-8H2,1H3
• InChI Key： ZGXFBHQTAPXKIK-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=C(C=1)F)N1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Topological Polar Surface Area: 57.8

Experimental Properties

• Melting Point: 68-69°C

1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine

Comprehensive Overview of 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine (CAS No. 845617-58-5)

1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine (CAS No. 845617-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique ethylsulphonyl and fluorophenyl functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a piperazine ring with a fluorinated aromatic system, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the design of next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and oncological research. The compound's CAS No. 845617-58-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine lies in its sulphonyl group, which contributes to its ability to interact with biological targets selectively. This feature aligns with current trends in precision medicine, where researchers aim to develop compounds with minimal off-target effects. Additionally, the fluorine atom in its structure enhances its lipophilicity, a property highly valued in blood-brain barrier penetration studies.

The synthesis of CAS No. 845617-58-5 involves multi-step organic reactions, often starting from commercially available 2-fluorobenzene derivatives. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. These methodologies are frequently discussed in online forums and research communities, highlighting the compound's technical complexity and appeal to synthetic chemists.

From a commercial perspective, 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine is supplied by leading chemical manufacturers under stringent quality controls. Its applications extend beyond pharmaceuticals, including use in material science and agrochemical research. The compound's ethylsulphonyl moiety is particularly noteworthy for its role in modifying electronic properties, making it a candidate for organic electronic devices.

Environmental and safety considerations are also paramount when handling CAS No. 845617-58-5. While not classified as hazardous, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. These precautions are often emphasized in safety data sheets (SDS) and regulatory guidelines, ensuring compliance with global standards.

In conclusion, 1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine (CAS No. 845617-58-5) represents a cutting-edge compound with multifaceted applications. Its structural features and functional groups make it a valuable asset in drug discovery, material innovation, and beyond. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.